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Get Quote

Thenylchlor: Core Chemical and Efficacy Profile

Thenylchlor is a selective, systemic chloroacetanilide herbicide used for pre-emergence control of annual

grasses and broadleaf weeds, primarily in rice and other upland crops [1] [2].

The table below summarizes its key properties and activity data:

Specific .
Property Category Value / Description Notes | Source
Parameter
Chemical Identity IUPAC Name 2-chloro-N-(2,6-dimethylphenyl)-N-  [1] [3]
[(3-methoxythiophen-2-
yl)methyllacetamide
CAS No. 96491-05-3 [1]
Molecular C16H18CINO2S [1]
Formula

Molecular Weight ~ 323.84 g/mol

[1]
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Property Category

Physicochemical
Properties

Herbicidal Activity

Environmental Fate

Specific
Parameter

Physical State

Melting Point

Water Solubility
(20°C)

Octanol-Water
Partition Coeff.
(Log P)

Pesticide Type

Mode of Action

Application

Efficacy & Activity

Example Pests

Controlled

Typical

Application Rate

(Rice)

Soil DTso
(Typical)

Soil Mobility (Koc)

Value | Description

White solid

72-74 °C

11 mg/L (11 ppm)

3.53

Herbicide

Inhibitor of very long-chain fatty
acids (VLCFASs)

Pre-emergence or early post-
emergence

Absorbed through roots; inhibits
cell division

Barnyardgrass, Foxtails,
Goosegrass, Crabgrass

200 - 270 g active ingredient per

hectare

14 days

480 - 2846

Notes | Source

[1] [2]

[1][2]

[1]

Indicates high

hydrophobicity [1]

Selective [1]

HRAC Group K3/
WSSA Group 15 [1]

[2]

[1]

[1]

[2]

Classified as non-
persistent [1]

Slightly mobile to
immobile [1] [2]
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Mode of Action: Inhibition of Very Long-Chain Fatty
Acid (VLCFA) Synthesis

Thenylchlor belongs to the HRAC Group K3 (WSSA Group 15) and functions as an inhibitor of very long-
chain fatty acid (VLCFA) synthesis [1]. The herbicidal effect occurs through the following sequence:

Thenylchlor Application
(Soil applied, pre-emergence)

'

[ Uptake by Germinating Weeds
(A )

bsorbed through roots and shoots

Inhibition of VLCFA Synthesis
(Key enzymes in elongase complex)

(Disruption of Cell Membrane Integrit}a

Gnhibition of Cell DiVisiorD
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This biochemical pathway leads to the failure of weed seedling emergence and growth. In field trials,
Thenylchlor has demonstrated activity equal to or greater than another chloroacetanilide herbicide,

pretilachlor, but at lower application rates [2].

Application and Selectivity in Crops

Thenylchlor is suitable for pre-emergence or early post-emergence application, providing residual activity

that can last up to 30 days under cool conditions [2].

e Primary Crop Use: Primarily used in paddy rice, where optimum activity is achieved with a paddy
water depth of about 3 cm [1] [2].

e Crop Selectivity: The herbicide has shown good selectivity in several crops. Research indicates no
injury to rice crops at up to three times the normal field rate, and good tolerance has been observed
in legumes, spinach, cotton, and sunflowers following pre-emergence treatment [2].

Toxicological and Ecotoxicological Profile

The following table summarizes the known safety data for Thenylchlor:

Organism | Aspect Test Result Implication

Mammals (Rat) Acute Oral LDso > 5000 mg/kg Low acute toxicity [1] [2]
Mammals (Rat) Acute Percutaneous LDso > 2000 mg/kg Low dermal absorption [2]
Birds (Bobwhite Quail) Acute Oral LDso > 2000 mg/kg Moderate safety [1] [2]
Earthworms 14-day LCso > 1000 mg/kg Moderate safety [1]

Fish (Carp) 48-hour LCso 0.76 mg/L Highly toxic to fish [2]
Bees 96-hour LDso > 100 pg/bee Low toxicity to bees [2]

Research Gaps and Comparative Context
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It is important to note that detailed experimental protocols for key experiments, such as specific bioassay
methods, soil column leaching studies, or metabolic fate in resistant crops, were not available in the searched

literature.

Furthermore, as of the last update in the primary database (2019), Thenylchlor was not approved under EC
Regulation 1107/2009 for use in the European Union [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [Thenylchlor pre-emergence control annual grasses]. Smolecule,
[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b570348#thenylchlor-pre-

emergence-control-annual-grasses]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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